2-(2-Bromophenyl)-1,3-dioxane

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.1 g/mol
• IUPAC Name: 2-(2-bromophenyl)-1,3-dioxane
• InChI: InChI=1S/C10H11BrO2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-2,4-5,10H,3,6-7H2
• InChI Key: OVXMJMKNNLOTNF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)C2=CC=CC=C2Br

Description

2-(2-Bromophenyl)-1,3-dioxane is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

ortho-Bromobenzaldehyde (4a) (8 g, 43.24 mmol) was stirred with 1,3 propanediol (4.7 ml, 64.86 mmol) and p-toluenesulfonic acid monohydrate (164 mg, 0.86 mmol) in benzene (150 ml) in a flask equipped with a Dean-Stark trap and a condenser. The mixture was heated at reflux for 12 hrs, cooled, and extracted with 2 M NaOH (100 ml), and brine (100 ml×3). The solution was dried over MgSO4, and the solvent evaporated to the title compound in quantitative yield.